Methyl 2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate

• IUPAC Name: methyl 2-[2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate
• InChI: InChI=1S/C21H21N3O3/c1-14-6-5-7-16(10-14)23-12-15(11-19(23)25)21-22-17-8-3-4-9-18(17)24(21)13-20(26)27-2/h3-10,15H,11-13H2,1-2H3
• InChI Key: AGYQDAMTSGQZTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)OC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• CAS No.: 912902-16-0

Description

Methyl 2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.417. The purity is usually 95%.
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Scientific Research Applications

DNA Minor Groove Binding

Methyl 2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate and its analogues, such as Hoechst 33258, are known for their strong binding to the minor groove of double-stranded B-DNA, particularly AT-rich sequences. This family of compounds has been utilized since the early 1970s as fluorescent DNA stains due to their ability to permeate cells easily. Their applications extend to plant cell biology for chromosomal and nuclear staining, flow cytometry for DNA content analysis, and chromosome analysis. Moreover, Hoechst derivatives are also employed as radioprotectors and topoisomerase inhibitors, marking their significance in rational drug design and molecular studies for DNA sequence recognition and binding (Issar & Kakkar, 2013).

Chemistry and Properties of Benzimidazole Derivatives

The compound and its related structures, including 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, exhibit fascinating chemical and physical properties. These compounds are explored for their preparation procedures, various protonated/deprotonated forms, complex compounds, and key properties like spectroscopic features, structures, magnetic properties, biological, and electrochemical activities. The review of these compounds and their complexes sheds light on potential areas of interest that remain unexplored and suggests future investigative avenues, especially in unknown analogues (Boča, Jameson, & Linert, 2011).

Potential of Ionic Liquids

The ionic liquid 1-ethyl-3-methylimidazolium acetate ([C2mim][OAc]), a compound related to this compound, is recognized for its potential in dissolving biopolymers like cellulose and chitin. This attribute makes it a candidate for industrial utilization. However, the urgency to understand its toxicity and environmental impact is paramount, especially given its increasing usage at the industrial scale. The literature indicates that [C2mim][OAc] is a relatively safe choice for industrial applications, but comprehensive toxicity information is required for this specific ionic liquid (Ostadjoo, Berton, Shamshina, & Rogers, 2018).